S-1,3-benzoxazol-2-yl 10H-phenothiazine-10-carbothioate

• IUPAC Name: S-(1,3-benzoxazol-2-yl) phenothiazine-10-carbothioate
• InChI: InChI=1S/C20H12N2O2S2/c23-20(26-19-21-13-7-1-4-10-16(13)24-19)22-14-8-2-5-11-17(14)25-18-12-6-3-9-15(18)22/h1-12H
• InChI Key: YHYQFNOEMTXONI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SC(=O)N3C4=CC=CC=C4SC5=CC=CC=C53
• Molecular Formula: C20H12N2O2S2
• Molecular Weight: 376.5 g/mol

Description

S-1,3-benzoxazol-2-yl 10H-phenothiazine-10-carbothioate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry.

Mechanism of Action

The mechanism of action of S-1,3-benzoxazol-2-yl 10H-phenothiazine-10-carbothioate is not fully understood. However, it has been proposed that its biological activities are related to its ability to interact with biomolecules such as DNA, RNA, and proteins. It has been suggested that it can induce apoptosis in cancer cells by inhibiting topoisomerase II and disrupting the cell cycle.
Biochemical and Physiological Effects:
S-1,3-benzoxazol-2-yl 10H-phenothiazine-10-carbothioate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of cancer cells and fungi, as well as reduce the viability of bacteria. It has also been shown to induce the production of reactive oxygen species and cause DNA damage. In vivo studies have shown that it can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

S-1,3-benzoxazol-2-yl 10H-phenothiazine-10-carbothioate has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising biological activities. However, its limitations include its low solubility in water and its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on S-1,3-benzoxazol-2-yl 10H-phenothiazine-10-carbothioate. One direction is to investigate its potential as a fluorescent probe for the detection of metal ions in biological and environmental samples. Another direction is to study its interaction with biomolecules such as DNA and RNA in more detail. Additionally, further research is needed to explore its potential as a therapeutic agent for cancer, fungal, and bacterial infections. Finally, more studies are needed to assess its safety and toxicity in vivo.
In conclusion, S-1,3-benzoxazol-2-yl 10H-phenothiazine-10-carbothioate is a chemical compound that has shown potential for various applications in medicinal chemistry, materials science, and biochemistry. Further research is needed to explore its potential in these fields and to assess its safety and toxicity.

Scientific Research Applications

S-1,3-benzoxazol-2-yl 10H-phenothiazine-10-carbothioate has been investigated for its potential applications in various fields. In medicinal chemistry, it has been shown to possess anticancer, antifungal, and antibacterial activities. In materials science, it has been used as a fluorescent probe for the detection of metal ions. In biochemistry, it has been studied for its interaction with DNA and RNA.